8-Methylquinoline-3-carboxylic acid
Overview
Description
8-Methylquinoline-3-carboxylic acid (MQCA) is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. MQCA is a derivative of quinoline, a nitrogen-containing aromatic compound that has been extensively studied for its biological activities. MQCA has been found to exhibit promising properties, making it an interesting molecule for further investigation.
Scientific Research Applications
Palladium-Catalyzed Reactions
Research by Shabashov and Daugulis (2010) introduced a method for auxiliary-directed, palladium-catalyzed beta-arylation and alkylation of sp3 and sp2 C-H bonds in carboxylic acid derivatives, which included substrates like 8-aminoquinoline amide. This method demonstrated functional group tolerance and could functionalize amino- and hydroxy-acid derivatives (Shabashov & Daugulis, 2010).
Nickel (II) Complexes
Henríquez et al. (2021) studied the stability constants of binary and ternary nickel (II) complexes involving 2-methylquinoline-8-carboxylic acid and amino acids. This research contributes to understanding the interactions of nickel with quinoline carboxylic acids and amino acids, relevant for coordination chemistry (Henríquez et al., 2021).
Photodegradation Studies
Pinna and Pusino (2012) investigated the photodegradation of quinolinecarboxylic herbicides, including compounds similar to 8-methylquinoline-3-carboxylic acid, in aqueous systems. This study provides insights into the environmental fate and degradation pathways of such compounds (Pinna & Pusino, 2012).
Phosphorescent Emission Studies
Research by Małecki et al. (2015) explored the photophysical properties of phosphine copper(I) complexes bearing ligands similar to this compound. These studies are significant for understanding the emission characteristics of such complexes (Małecki et al., 2015).
Supramolecular Frameworks
Jin et al. (2012) investigated noncovalent weak interactions between the organic base of 2-methylquinoline and carboxylic acid derivatives, which helps in understanding the role of compounds like this compound in binding with carboxylic acid derivatives (Jin et al., 2012).
Enantioselective Reactions
Fukagawa et al. (2019) described the use of a chiral carboxylic acid system for catalytic enantioselective directed methylene C-H amidation of 8-alkylquinolines. This research contributes to the field of asymmetric synthesis (Fukagawa et al., 2019).
Photolabile Protecting Group
Fedoryak and Dore (2002) synthesized and studied the photochemistry of a photolabile protecting group for carboxylic acids based on a derivative of 8-methylquinoline. This research is important for understanding the potential of such compounds in photoprotection (Fedoryak & Dore, 2002).
Photoluminescence and Semiconductor Properties
Yi et al. (2019) synthesized and studied the photoluminescence and semiconductor properties of a zinc complex involving a derivative of this compound, highlighting its potential in materials science (Yi et al., 2019).
Anticancer Activity
Gaber et al. (2021) synthesized new derivatives of this compound and tested their anticancer effect against the breast cancer MCF-7 cell line, contributing to medicinal chemistry (Gaber et al., 2021).
Gas Phase Reaction Studies
Thevis et al. (2008) studied the gas-phase reactions of substituted isoquinolines, similar to this compound, in mass spectrometers, providing insights into their behavior under these conditions (Thevis et al., 2008).
Mechanism of Action
Target of Action
Quinoline derivatives, a group to which this compound belongs, are known to interact with various biological targets, including dna gyrase and type iv topoisomerase .
Mode of Action
Quinoline derivatives are known to inhibit dna synthesis by promoting cleavage of bacterial dna gyrase and type iv topoisomerase, ultimately leading to rapid bacterial death .
Biochemical Pathways
Quinoline derivatives are known to interfere with dna replication and transcription processes, affecting the survival and proliferation of bacteria .
Result of Action
Quinoline derivatives are known to cause rapid bacterial death by inhibiting dna synthesis .
properties
IUPAC Name |
8-methylquinoline-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-7-3-2-4-8-5-9(11(13)14)6-12-10(7)8/h2-6H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKQVXJGBIGBKNW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=C(C=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60588894 |
Source
|
| Record name | 8-Methylquinoline-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60588894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
71082-55-8 |
Source
|
| Record name | 8-Methylquinoline-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60588894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 71082-55-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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